Cas no 110450-46-9 (2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-)
110450-46-9 structure
Product Name:2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
CAS No:110450-46-9
MF:C10H8O3
MW:176.168723106384
CID:1193581
Update Time:2024-08-02
2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
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- Inchi: 1S/C10H8O3/c1-3-9(11)8-6-7(13-2)4-5-10(8)12/h1,4-6,12H,2H3
- InChI Key: SSYGNGJSGASKGW-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=CC=C1O)(=O)C#C
Computed Properties
- Exact Mass: 176.04734
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- Boiling Point: 349.6±52.0 °C(Predicted)
- PSA: 46.53
- pka: 7.38±0.43(Predicted)
2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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